Ammonium sulfide
Ammonium sulfide
Ammonium sulfide is a chemical compound that is composed of sulphur and ammonium ions.It is a yellow,crystalline(sand-like) solid that is usually in a water solution. Ammonium sulfide has a strong, corrosive smell that can be confused with rotten eggs and ammonia. It is explosive and highly flammable, so it can easily light on fire.
The ammonium sulfuride compound is crystallized at temperatures higher than -18 but liquid at room temperature. Ammonium sulfide crystals are usually yellow in colour.
Because of its explosive properties, it is commonly called a "stinkbomb". Ammonium sulfide, a compound with IUPAC designation, is also known as "stink bomb". The formula for ammonium sulfide can be found at (NH4)2S. The ammonium sulfuride mol mass (or ammonium-sulfide chemical formulation) is 68.154g/mol. It is sometimes also known as Diammonium sulfuride because of the presence of two ammonium-ions in the ammonium–sulphide formula.
Ammonium sulphide's most popular use is in the manufacture of photographic developer. It is also used extensively in the textile industry. It is used to apply the patina, which is a thin layer of green color that has formed over the bronze's surface due to oxidation. In small amounts, it is used in cigarettes as an additive reagent. It is also extensively used in small quantities as an additive reagent in cigarettes. This property can be derived from specific organic synthesis methodologies.
Mineral analysis is very efficient with ammonium sulfide. It is used in continuous culture of Saccharomyces cerevisiae. It is essential to modify the surface low-k dielectric thin films. It is necessary for molecular beam epitaxy (regrowth) and is an unstable salt.
Ammonium sulfuride is an organic salt that has a sulfurous smell. It is used as a flavoring agent in food production.
Ammonium sulfuride solution can be used to improve the performance of type II InAs/GaSb supra lattice photodiodes using surface passivation technique.
At ambient temperatures, ammonium sulfide can be decomposed. It is easily soluble, but less so in water. It is highly toxic and should be treated with care. It is extremely corrosive and dangerous for the environment. It can cause irritation to the skin, eyes, and mucous. It can cause nausea due to its pungent smell. It is best to keep it away from flames and other flammable liquids, as it can cause serious damage.
The ammonium sulfuride compound is crystallized at temperatures higher than -18 but liquid at room temperature. Ammonium sulfide crystals are usually yellow in colour.
Because of its explosive properties, it is commonly called a "stinkbomb". Ammonium sulfide, a compound with IUPAC designation, is also known as "stink bomb". The formula for ammonium sulfide can be found at (NH4)2S. The ammonium sulfuride mol mass (or ammonium-sulfide chemical formulation) is 68.154g/mol. It is sometimes also known as Diammonium sulfuride because of the presence of two ammonium-ions in the ammonium–sulphide formula.
Ammonium sulphide's most popular use is in the manufacture of photographic developer. It is also used extensively in the textile industry. It is used to apply the patina, which is a thin layer of green color that has formed over the bronze's surface due to oxidation. In small amounts, it is used in cigarettes as an additive reagent. It is also extensively used in small quantities as an additive reagent in cigarettes. This property can be derived from specific organic synthesis methodologies.
Mineral analysis is very efficient with ammonium sulfide. It is used in continuous culture of Saccharomyces cerevisiae. It is essential to modify the surface low-k dielectric thin films. It is necessary for molecular beam epitaxy (regrowth) and is an unstable salt.
Ammonium sulfuride is an organic salt that has a sulfurous smell. It is used as a flavoring agent in food production.
Ammonium sulfuride solution can be used to improve the performance of type II InAs/GaSb supra lattice photodiodes using surface passivation technique.
At ambient temperatures, ammonium sulfide can be decomposed. It is easily soluble, but less so in water. It is highly toxic and should be treated with care. It is extremely corrosive and dangerous for the environment. It can cause irritation to the skin, eyes, and mucous. It can cause nausea due to its pungent smell. It is best to keep it away from flames and other flammable liquids, as it can cause serious damage.
Brand Name:
Vulcanchem
CAS No.:
12135-76-1
VCID:
VC20996721
InChI:
InChI=1S/2H3N.S/h2*1H3;/q;;-2/p+2
SMILES:
[NH4+].[NH4+].[S-2]
Molecular Formula:
H6N2S+2
Molecular Weight:
68.15 g/mol
Ammonium sulfide
CAS No.: 12135-76-1
Cat. No.: VC20996721
Molecular Formula: H6N2S+2
Molecular Weight: 68.15 g/mol
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Specification
| Description | Ammonium sulfide is a chemical compound that is composed of sulphur and ammonium ions.It is a yellow,crystalline(sand-like) solid that is usually in a water solution. Ammonium sulfide has a strong, corrosive smell that can be confused with rotten eggs and ammonia. It is explosive and highly flammable, so it can easily light on fire. The ammonium sulfuride compound is crystallized at temperatures higher than -18 but liquid at room temperature. Ammonium sulfide crystals are usually yellow in colour. Because of its explosive properties, it is commonly called a "stinkbomb". Ammonium sulfide, a compound with IUPAC designation, is also known as "stink bomb". The formula for ammonium sulfide can be found at (NH4)2S. The ammonium sulfuride mol mass (or ammonium-sulfide chemical formulation) is 68.154g/mol. It is sometimes also known as Diammonium sulfuride because of the presence of two ammonium-ions in the ammonium–sulphide formula. Ammonium sulphide's most popular use is in the manufacture of photographic developer. It is also used extensively in the textile industry. It is used to apply the patina, which is a thin layer of green color that has formed over the bronze's surface due to oxidation. In small amounts, it is used in cigarettes as an additive reagent. It is also extensively used in small quantities as an additive reagent in cigarettes. This property can be derived from specific organic synthesis methodologies. Mineral analysis is very efficient with ammonium sulfide. It is used in continuous culture of Saccharomyces cerevisiae. It is essential to modify the surface low-k dielectric thin films. It is necessary for molecular beam epitaxy (regrowth) and is an unstable salt. Ammonium sulfuride is an organic salt that has a sulfurous smell. It is used as a flavoring agent in food production. Ammonium sulfuride solution can be used to improve the performance of type II InAs/GaSb supra lattice photodiodes using surface passivation technique. At ambient temperatures, ammonium sulfide can be decomposed. It is easily soluble, but less so in water. It is highly toxic and should be treated with care. It is extremely corrosive and dangerous for the environment. It can cause irritation to the skin, eyes, and mucous. It can cause nausea due to its pungent smell. It is best to keep it away from flames and other flammable liquids, as it can cause serious damage. |
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| CAS No. | 12135-76-1 |
| Molecular Formula | H6N2S+2 |
| Molecular Weight | 68.15 g/mol |
| IUPAC Name | diazanium;sulfide |
| Standard InChI | InChI=1S/2H3N.S/h2*1H3;/q;;-2/p+2 |
| Standard InChI Key | UYJXRRSPUVSSMN-UHFFFAOYSA-P |
| SMILES | [NH4+].[NH4+].[S-2] |
| Canonical SMILES | [NH4+].[NH4+].[S-2] |
| Boiling Point | 40 °C /Ammonium sulfide solution/ |
| Colorform | Yellow-orange crystals. Compound is found as colorless to yellow crystals below -18 °C or as yellow-orange crystals |
| Flash Point | 72 °C (Closed cup) |
| Melting Point | Approximately 0 °C; decomposes |
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